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Compound of Interest

Compound Name: Tigecycline-D9

Cat. No.: B1157721 Get Quote

A comprehensive guide for researchers and drug development professionals on the

pharmacokinetic variability of tigecycline, supported by experimental data and detailed

methodologies.

Tigecycline, a broad-spectrum glycylcycline antibiotic, is a critical therapeutic option for treating

complex infections, including those caused by multidrug-resistant pathogens. However, its

pharmacokinetic profile can be significantly influenced by various patient-specific factors,

necessitating a thorough understanding for optimal dosing strategies. This guide provides a

comparative analysis of tigecycline pharmacokinetics in different patient populations,

presenting key data in a structured format, detailing experimental protocols, and visualizing

complex relationships to aid in research and development.

Data Presentation: Pharmacokinetic Parameters
The following tables summarize the key pharmacokinetic parameters of tigecycline in various

patient populations compared to healthy adults. These parameters include the area under the

concentration-time curve (AUC), maximum plasma concentration (Cmax), terminal half-life

(t1/2), systemic clearance (CL), and volume of distribution at steady state (Vss).

Table 1: Pharmacokinetics of Tigecycline in Patients with Renal Impairment vs. Healthy Adults
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Parameter

Severe Renal
Impairment
(CrCl <30
mL/min)

End-Stage
Renal Disease
(ESRD) on
Hemodialysis

Healthy Adults
(Normal Renal
Function)

Reference

AUC (ng·h/mL)
Increased by

~30%

Not significantly

altered
4,218 - 5,472 [1][2]

Cmax (ng/mL)
Not significantly

altered

Not significantly

altered
621 ± 93 [1][3]

t1/2 (h) Longer Longer 37 - 67 [1][4]

CL (L/h)
Reduced by

~20%

Reduced by

~20%
18.9 [1][3][5]

Vss (L) - - 759 [5]

Note: Tigecycline is not significantly removed by hemodialysis.[1][6]

Table 2: Pharmacokinetics of Tigecycline in Patients with Hepatic Impairment vs. Healthy Adults
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Parameter

Mild
Hepatic
Impairment
(Child-Pugh
A)

Moderate
Hepatic
Impairment
(Child-Pugh
B)

Severe
Hepatic
Impairment
(Child-Pugh
C)

Healthy
Adults

Reference

AUC

(ng·h/mL)

Not

significantly

altered

Increased
Significantly

Increased
- [7][8]

Cmax

(ng/mL)

Not

significantly

altered

Increased
Significantly

Increased
- [7]

t1/2 (h) - - - 37 - 67 [4]

CL (L/h)

Not

significantly

altered

Reduced

Strongly

Reduced

(e.g., 8.6 L/h)

18.9 [5][9]

Vss (L) - - - 759 [5]

Note: Dose reduction is recommended for patients with severe hepatic impairment (Child-Pugh

C).[10]

Table 3: Pharmacokinetics of Tigecycline in Obese vs. Non-Obese Adults

Parameter Obese (Class III)
Non-Obese
(Normal Weight)

Reference

AUC0-∞ (mg·h/L) 8.19 (6.12 - 11.2) 7.50 (6.78 - 9.13) [11]

Cmax (mg/L) 1.31 ± 0.50 2.27 ± 1.40 [12]

t1/2 (h) - - -

CL (L/h)
Not related to total

body weight

Not related to total

body weight
[11]

Vss (L) - - -
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Note: While systemic exposure is similar, tissue penetration in obese individuals may be

reduced.[12][13] Some studies suggest a larger body mass index (BMI) is associated with

increased clearance.[14][15]

Table 4: Pharmacokinetics of Tigecycline in Geriatric vs. Younger Adults

Parameter Elderly (>65 years)
Younger Adults
(18-50 years)

Reference

AUC (ng·h/mL) 5,472 (elderly men) 4,218 (young men) [16]

Cmax (ng/mL)
Highest in elderly

women
Lowest in young men [3]

t1/2 (h) - - -

CL (L/h/kg)
No significant

difference

No significant

difference
[16]

Vss (L)
~500 (men), ~350

(women)

~500 (men), ~350

(women)
[16][17]

Note: No dosage adjustment is generally warranted based on age or sex alone.[16][17]

Table 5: Pharmacokinetics of Tigecycline in Pediatric Patients (8-11 years)

Parameter Pediatric (8-11 years)

Dose 0.75, 1, or 1.25 mg/kg

Cmax (ng/mL) 1899 ± 2954

AUC (ng·h/mL) 2833 ± 1557

CL (L/h/kg) 0.503 ± 0.293

Vd(ss) (L/kg) 4.88 ± 4.84

Reference:[18][19]. A dosage of approximately 1.2 mg/kg every 12 hours is suggested to

achieve exposure similar to adults.[20]
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Experimental Protocols
The pharmacokinetic data presented in this guide were primarily derived from Phase I and II

clinical trials and population pharmacokinetic studies. A typical experimental protocol for these

studies is outlined below.

1. Study Design:

Design: Open-label, single- or multiple-dose studies.[3][4]

Population: Healthy volunteers or patients with specific conditions (e.g., renal impairment,

hepatic impairment, obesity).[1][7][11]

Groups: Typically includes a control group of healthy adults for comparison.[1]

Ethics: All studies are conducted after approval from an Institutional Review Board, with

written informed consent from all participants.[16]

2. Drug Administration:

Route: Intravenous infusion.[4]

Dose: A common regimen is a 100 mg loading dose followed by 50 mg every 12 hours,

infused over 30 to 60 minutes.[3][6] Single-dose studies have used doses ranging from 12.5

mg to 300 mg.[3][4]

3. Sample Collection:

Matrices: Serial blood (plasma or serum) and urine samples are collected at predefined time

points.[1][3][11]

Time Points: Samples are collected over a period sufficient to characterize the drug's

absorption, distribution, and elimination phases (e.g., up to 120 hours post-dose).[16]

4. Bioanalytical Method:

Technique: Tigecycline concentrations in biological matrices are quantified using validated

high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass
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spectrometry (LC-MS/MS) methods.[1][3][4][21][22]

Methodology:

Sample Preparation: Typically involves protein precipitation followed by centrifugation and

filtration.[22][23]

Chromatographic Separation: A C18 or similar reversed-phase column is commonly used.

[22][23]

Detection: Mass spectrometry is set to detect specific mass-to-charge ratio transitions for

tigecycline and an internal standard.[24]

5. Pharmacokinetic Analysis:

Method: Pharmacokinetic parameters are calculated using noncompartmental analysis.[1][4]

Population pharmacokinetic (PopPK) models, often using software like NONMEM, are also

employed to evaluate the influence of various patient characteristics (covariates) on drug

disposition.[5][25][26]

Parameters Calculated: AUC, Cmax, t1/2, CL, and Vss are determined from the

concentration-time data.[3]

Mandatory Visualization
The following diagrams, generated using Graphviz, illustrate key workflows and relationships in

the pharmacokinetic analysis of tigecycline.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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